3-Methyl-3-(2-nitrophenylamino)butanoic acid

• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 3-methyl-3-(2-nitroanilino)butanoic acid
• InChI: InChI=1S/C11H14N2O4/c1-11(2,7-10(14)15)12-8-5-3-4-6-9(8)13(16)17/h3-6,12H,7H2,1-2H3,(H,14,15)
• InChI Key: BPYLIBIDCPDMGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)NC1=CC=CC=C1[N+](=O)[O-]

Description

3-Methyl-3-(2-nitrophenylamino)butanoic acid is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottomed flask was charged with 3-amino-3-methylbutanoic acid (1.452 g, 12.39 mmol), potassium carbonate (2.57 g, 18.59 mmol), and a stirbar. EtOH (20 mL, 0.5 M) was added, followed by 1-fluoro-2-nitrobenzene (2.84 ml, 15.49 mmol), and the solution was stirred at reflux overnight. The mixture was cooled, concentrated with celite, and purified by silica gel chromatography (eluting with methylene chloride/methanol/ammonium hydroxide) to yield 3-methyl-3-(2-nitrophenylamino)butanoic acid as a red solid (2.32 g, 9.73 mmol, 79%).